![molecular formula C20H43N B1288181 2-Octyldodecan-1-amine CAS No. 62281-06-5](/img/structure/B1288181.png)
2-Octyldodecan-1-amine
Overview
Description
2-Octyldodecan-1-amine is a useful research compound. Its molecular formula is C20H43N and its molecular weight is 297.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Microencapsulation in Agriculture
2-Octyldodecan-1-amine and related amines like 1-octyl amine have been utilized in the agricultural sector, particularly in the synthesis of alginate derivatives for microencapsulation. Yang, Ren, and Xie (2011) explored the application of these amines in microencapsulating λ-cyhalothrin, a pesticide, using an emulsification-gelation technique. This method resulted in microcapsules that effectively encapsulated the pesticide, demonstrating the potential of such compounds in controlled release and targeted delivery in agriculture (Yang, Ren, & Xie, 2011).
Nanotechnology
In the field of nanotechnology, Gabriel et al. (2006) studied the functionalization of single-walled carbon nanotubes (SWCNTs) using amines, including octadecylamine and derivatives. Their work highlighted the altered solubility properties of chemically modified SWCNTs, which is crucial for various applications in material science and electronics (Gabriel et al., 2006).
Ion-Selective Electrodes
Shvedene et al. (1995) researched the use of amines in ion-selective electrodes (ISEs) for the detection of primary amines and amino acid esters. They found that certain amines, like n-octylamine, enhanced the performance of ISEs, indicating the importance of amines in analytical chemistry, particularly in the detection and quantification of biochemical substances (Shvedene et al., 1995).
Biobased Polymers
Froidevaux et al. (2016) explored the synthesis of biobased amines from various biomass sources and their application in creating biobased polymers. This research is significant in the development of sustainable materials, highlighting the role of amines in the production of environmentally friendly polymers (Froidevaux et al., 2016).
Pharmaceutical Synthesis
In pharmaceutical synthesis, amines like this compound play a crucial role. Wang et al. (2018) demonstrated a method for aminobenzylation of aldehydes to produce amines, which are key motifs in bioactive compounds and pharmaceuticals. Their work contributes to the efficient and diverse production of amines, essential in drug development (Wang et al., 2018).
Properties
IUPAC Name |
2-octyldodecan-1-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H43N/c1-3-5-7-9-11-12-14-16-18-20(19-21)17-15-13-10-8-6-4-2/h20H,3-19,21H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDNQHHBRKZQBPY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCC(CCCCCCCC)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H43N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00596054 | |
Record name | 2-Octyldodecan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00596054 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
297.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
62281-06-5 | |
Record name | 2-Octyldodecan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00596054 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-n-Octyl-1-dodecylamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.